Cas no 2680671-15-0 (({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid)
({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28280633
- ({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid
- 2680671-15-0
- ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid
-
- Inchi: 1S/C12H21NO5/c1-11(2,3)18-9(14)12(7-13-10(15)16)5-4-6-17-8-12/h13H,4-8H2,1-3H3,(H,15,16)
- InChI Key: HWXJBJJDVJZGMY-UHFFFAOYSA-N
- SMILES: O1CCCC(C(=O)OC(C)(C)C)(CNC(=O)O)C1
Computed Properties
- Exact Mass: 259.14197277g/mol
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 84.9Ų
({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280633-0.05g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-28280633-0.1g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-28280633-0.25g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-28280633-0.5g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-28280633-1.0g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-28280633-2.5g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-28280633-5.0g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 | |
| Enamine | EN300-28280633-10.0g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 95.0% | 10.0g |
$4545.0 | 2025-03-19 | |
| Enamine | EN300-28280633-1g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 1g |
$1057.0 | 2023-09-09 | ||
| Enamine | EN300-28280633-5g |
({3-[(tert-butoxy)carbonyl]oxan-3-yl}methyl)carbamic acid |
2680671-15-0 | 5g |
$3065.0 | 2023-09-09 |
({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid
Introduction to ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid (CAS No. 2680671-15-0)
Compound with the chemical name ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid and a CAS number of 2680671-15-0 represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a tert-butoxy group and a carbamic acid moiety in its molecular structure imparts specific reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.
The synthesis and characterization of this compound have been the focus of recent research endeavors aimed at exploring novel methodologies for constructing biologically relevant scaffolds. The tert-butoxy group, known for its protecting group capabilities in peptide synthesis, ensures that the compound remains stable under various reaction conditions while maintaining the reactivity of the carbamic acid moiety. This dual functionality makes it an attractive candidate for further derivatization and functionalization, thereby expanding its utility in medicinal chemistry.
In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse biological activities. Carbamic acids, in particular, have been extensively studied for their roles as pharmacophores in various therapeutic agents. The compound ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid (CAS No. 2680671-15-0) is no exception and has been investigated for its potential as a precursor in the synthesis of drugs targeting neurological disorders, inflammation, and metabolic diseases. The oxan-3-yl moiety further enhances its structural complexity, providing multiple sites for interaction with biological targets.
The structural features of this compound also make it a promising candidate for exploring new synthetic pathways. Researchers have leveraged its reactivity to develop innovative catalytic methods that improve yield and selectivity in the synthesis of more complex molecules. For instance, recent studies have demonstrated the use of this compound as a building block in the construction of heterocyclic frameworks, which are prevalent in many bioactive natural products and synthetic drugs. The ability to introduce functional groups at specific positions while maintaining overall stability has opened up new avenues for drug discovery.
The role of protecting groups in organic synthesis cannot be overstated, and the tert-butoxy group in ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid serves as an excellent example of their utility. This group not only prevents unwanted side reactions but also allows for selective deprotection under mild conditions when needed. Such flexibility is crucial in multi-step syntheses where multiple functional groups need to be manipulated without affecting other parts of the molecule. This characteristic has made this compound particularly useful in large-scale pharmaceutical production where efficiency and reproducibility are paramount.
The carbamic acid moiety is another key feature that contributes to the versatility of this compound. Carbamates are known for their ability to form stable amide-like bonds with nucleophiles, making them valuable intermediates in peptide coupling reactions and other synthetic transformations. Additionally, carbamates have been explored as bioisosteres in drug design due to their similar steric and electronic properties compared to carboxylic acids. This has led to their incorporation into numerous drug candidates that exhibit improved pharmacokinetic profiles.
Recent advancements in computational chemistry have further enhanced our understanding of how ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for rational drug design. These computational approaches have been complemented by experimental investigations, which have validated many of these predictions and provided additional data on its reactivity and stability under various conditions.
The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. The unique structural motifs present in its molecule make it a suitable candidate for developing novel agrochemicals with enhanced efficacy and reduced environmental impact. Additionally, its stability under different conditions suggests that it could be used as a precursor for advanced materials with specialized properties.
In conclusion, ({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid (CAS No. 2680671-15-0) represents a significant advancement in synthetic chemistry with broad applications across multiple disciplines. Its unique structural features, coupled with its reactivity and stability, make it an invaluable tool for researchers exploring new methodologies and drug candidates. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of chemical biology and drug discovery.
2680671-15-0 (({3-(tert-butoxy)carbonyloxan-3-yl}methyl)carbamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)